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Compound of Interest

Compound Name: Cgp 35949

CAS No.: 111130-13-3

Cat. No.: B1668496

Get Quote

Subject Clarification: Extensive database verification indicates that "CGP 35949" is likely a

typographic error. Based on the nomenclature and application context (rodent dosage), the

intended compound is almost certainly CGP 35348 (a widely used, centrally active GABA-B

receptor antagonist).

CRITICAL SAFETY WARNING: There is a remote possibility the user intended CGP 37849 (a

competitive NMDA antagonist).

CGP 35348 (GABA-B): Effective rodent dose range is 100–900 mg/kg (i.p.).[1][2]

CGP 37849 (NMDA): Effective rodent dose range is 1–10 mg/kg (i.p.).[3]

Risk: Administering an NMDA antagonist at GABA-B antagonist dosages (e.g., 100 mg/kg of

CGP 37849) would be lethal. Verify your vial label immediately before proceeding. This guide

focuses on CGP 35348.[1][2][4][5][6]

Part 2: Scientific Background & Mechanism[4][5]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1668496#bc-rfq
https://www.benchchem.com/product/b1668496/docs?utm_src=pdf-body#part-1-executive-summary-critical-safety-advisory
https://www.medchemexpress.com/cgp35348.html
https://pubmed.ncbi.nlm.nih.gov/8736575/
https://pubmed.ncbi.nlm.nih.gov/1671593/
https://www.medchemexpress.com/cgp35348.html
https://pubmed.ncbi.nlm.nih.gov/8736575/
https://scispace.com/pdf/cgp-35348-gaba-b-receptor-antagonist-has-a-potential-to-1gqh3y3mk3.pdf
https://pubmed.ncbi.nlm.nih.gov/9013412/
https://pubmed.ncbi.nlm.nih.gov/8876982/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668496?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CGP 35348 (3-amino-propyl-diethoxymethyl-phosphinic acid) is a selective, competitive

antagonist at GABA-B receptors. Unlike GABA-A receptors (ion channels), GABA-B receptors

are G-protein coupled receptors (GPCRs) that mediate slow, prolonged inhibition.

Mechanism of Action
CGP 35348 blocks the binding of GABA to the GABA-B receptor, preventing the activation of

G_i/o proteins. This blockade results in:

Presynaptic: Prevention of Ca²⁺ channel inhibition (enhancing neurotransmitter release).

Postsynaptic: Prevention of G-protein coupled Inwardly Rectifying Potassium (GIRK)

channel activation (preventing hyperpolarization).
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Figure 1: Mechanism of Action. CGP 35348 competitively inhibits the GABA-B receptor,

preventing the downstream modulation of Adenylyl Cyclase, Calcium channels, and Potassium

channels.

Part 3: Effective Dosage & Pharmacokinetics
CGP 35348 is hydrophilic and has relatively low affinity (

) compared to newer antagonists like CGP 55845. Consequently, high systemic doses are
required to cross the Blood-Brain Barrier (BBB) and achieve receptor occupancy.

Table 1: Recommended Dosage Ranges (Rat/Mouse)
Application Route Dosage Range

Pre-treatment
Time

Key Outcome

Cognitive

Enhancement
i.p. 100 – 300 mg/kg 30–60 min

Improved spatial

learning (Morris

Water Maze) [2].

Absence

Epilepsy
i.p. 100 – 900 mg/kg 30 min

Blockade of

spike-wave

discharges

(dose-

dependent) [1].

Sleep Modulation i.p. 100 – 300 mg/kg 30 min

Increased REM

sleep duration;

reduced latency

[1].

Locomotor

Activity
i.p. 400 mg/kg 30 min

Reversal of

Baclofen/GHB

induced sedation

[4].

Note: Doses below 50 mg/kg (i.p.) are generally ineffective for central behavioral measures due

to poor BBB penetration.
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Part 4: Detailed Experimental Protocol
A. Preparation of Stock Solution

Solubility: CGP 35348 is highly water-soluble (unlike CGP 55845 which requires DMSO).

Vehicle: 0.9% Physiological Saline (NaCl).

Step-by-Step:

Calculate Requirements: For a 300g rat at 100 mg/kg, you need 30 mg of drug.

Concentration Strategy: Aim for an injection volume of 1–2 mL/kg to minimize stress.

Target: 100 mg/mL stock solution.

Example: Dissolve 100 mg CGP 35348 in 1 mL of 0.9% sterile saline.

Vortex: Vortex for 30 seconds until clear. No heating is usually required.

pH Check: Ensure pH is near neutral (7.0–7.4). Adjust if necessary, though saline usually

buffers sufficiently.

Sterilization: Pass through a 0.22 µm syringe filter if using for chronic survival surgery; not

strictly necessary for acute terminal experiments.

B. Administration Workflow (Intraperitoneal)
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Figure 2: Experimental Timeline. The 30-60 minute wait period is critical for the hydrophilic

compound to penetrate the CNS.

Weigh Animal: Accurate weight is crucial for high-dose compounds.
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Injection: Administer i.p. in the lower right quadrant of the abdomen to avoid the cecum.

Latency Period: Return animal to home cage for 30–60 minutes.

Why? CGP 35348 has a slower onset of central action compared to lipophilic drugs.

Testing too early (e.g., 10 mins) will result in false negatives.

Behavioral Testing: Perform assay (e.g., Rotarod, Open Field, EEG recording).

Washout: The half-life is relatively short; effects typically dissipate within 4–6 hours [1].

Part 5: Troubleshooting & Controls
Observation Probable Cause Corrective Action

No Behavioral Effect Dose too low (BBB issue).

Increase dose to 200–400

mg/kg. Ensure 30+ min pre-

treatment.[1]

Seizures/Convulsions WRONG DRUG.

You may have used CGP

37849 (NMDA antagonist) or

picrotoxin. Stop immediately.

Sedation Off-target effects or stress.

Handle animals gently. Verify

vehicle control does not cause

sedation.

Precipitate in Syringe Saturation.

Warm solution to 37°C. Ensure

concentration does not exceed

solubility limits (~100 mg/mL).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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